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Compound of Interest

Compound Name: (R)-ZINC-3573

Cat. No.: B10776022

(R)-ZINC-3573 is a potent and selective agonist for the Mas-related G protein-coupled receptor
X2 (MRGPRX2), a receptor implicated in pain, itch, and pseudo-allergic reactions.[1][2][3] This
technical guide provides a comprehensive overview of the chemical structure, properties, and
biological activity of (R)-ZINC-3573, intended for researchers, scientists, and professionals in
drug development.

Chemical Structure and Physicochemical Properties

(R)-ZINC-3573, with the IUPAC name (R)-Dimethyl-[1-(5-phenyl-pyrazolo[1,5-a]pyrimidin-7-yl)-
pyrrolidin-3-yl]-amine, is a synthetic organic compound. Its structure is characterized by a
pyrazolopyrimidine core linked to a chiral pyrrolidine ring. The (R)-enantiomer is the active
form, while the (S)-enantiomer, (S)-ZINC-3573, is inactive and serves as a valuable negative
control for in vitro and in vivo studies.[4]

A summary of its key chemical and physicochemical properties is presented in Table 1.
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Property Value Reference
(R)-Dimethyl-[1-(5-phenyl-

IUPAC Name pyrazolo[1,5-a]pyrimidin-7-yl)-
pyrrolidin-3-yl]-amine
(R)-ZINC72453573, (R)-N,N-
Dimethyl-1-(5-

Synonyms phenylpyrazolo[1,5- [5]
alpyrimidin-7-yl)-3-
pyrrolidinamine

Chemical Formula CisH21Ns

Molecular Weight 307.39 g/mol [5]

Exact Mass 307.1797

CAS Number 2089389-15-9 [5]
CN(C)

SMILES [C@H]1CN(C2=CC(C3=CC=C [5]
C=C3)=NC4=CC=NN24)CC1
XKBSPAZCFAIBJL-

InChl Key [51I6]1[71[8]
OAHLLOKOSA-N

Appearance White to beige powder [5]

Purity 298% (HPLC) [5]

Solubility DMSO: 5 mg/mL (warmed) [5]

Storage Temperature 2-8°C [5]

Biological Activity and Selectivity

(R)-ZINC-3573 is a highly selective agonist for the human MRGPRX2 receptor, with a half-
maximal effective concentration (ECso) of 740 nM.[3] It displays high selectivity for MRGPRX2
over a panel of more than 350 other G protein-coupled receptors (GPCRS), including the
closely related MRGPRX1.[2][9] The compound's (S)-enantiomer shows negligible activity at
MRGPRX2 at concentrations up to 100 pM.[10]
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The primary biological effect of (R)-ZINC-3573 is the activation of MRGPRX2, which is
predominantly expressed on mast cells and sensory neurons.[2] This activation triggers
downstream signaling cascades, leading to cellular responses such as intracellular calcium
mobilization and mast cell degranulation, which involves the release of histamine and other
inflammatory mediators.[2][9][11]

A summary of the biological activity of (R)-ZINC-3573 is presented in Table 2.

Parameter Value Cell Line Assay Reference
MRGPRX2
_ 740 nM - - [3]

Agonism (ECso)

Induces
Cellular _

intracellular LAD2 mast cells - [2]19]
Response )

calcium release
Cellular Induces

) LAD2 mast cells - [2][9]

Response degranulation

(S)-enantiomer Negligible (up to
Activity 100 uM)

Signaling Pathway

Upon binding of (R)-ZINC-3573, MRGPRX2 undergoes a conformational change, leading to
the activation of heterotrimeric G proteins. MRGPRX2 has been shown to couple to both Gg/11
and Gi/o pathways. The Gqg/11 pathway activation leads to the stimulation of phospholipase C
(PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG). IPs binds to its receptors on the endoplasmic
reticulum, triggering the release of intracellular calcium stores.
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Caption: MRGPRX2 signaling cascade upon activation by (R)-ZINC-3573.

Experimental Protocols

The following are detailed protocols for key experiments used to characterize the activity of (R)-
ZINC-3573.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following the activation
of MRGPRX2 by (R)-ZINC-3573.
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Caption: Workflow for the intracellular calcium mobilization assay.
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Methodology:

o Cell Seeding: Seed cells expressing MRGPRX2 (e.g., HEK293 cells stably transfected with
MRGPRX2 or LAD2 mast cells) into a 96-well black, clear-bottom plate at an appropriate
density and culture overnight.

e Dye Loading: The following day, remove the culture medium and load the cells with a
calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks'
Balanced Salt Solution with 20 mM HEPES) for 1 hour at 37°C.

o Washing: After incubation, gently wash the cells twice with the buffer to remove any
extracellular dye.

o Compound Addition: Prepare serial dilutions of (R)-ZINC-3573. Add the compound solutions
to the wells.

o Fluorescence Measurement: Immediately measure the fluorescence intensity using a
microplate reader capable of kinetic reading (e.g., FlexStation or FLIPR). Record the
fluorescence signal before and after the addition of the compound.

o Data Analysis: The change in fluorescence is proportional to the increase in intracellular
calcium. Plot the peak fluorescence response against the logarithm of the compound
concentration to generate a dose-response curve and calculate the ECso value.

Mast Cell Degranulation Assay (B-Hexosaminidase
Release)

This assay quantifies the release of B-hexosaminidase, an enzyme stored in mast cell
granules, as a marker of degranulation.
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Caption: Workflow for the mast cell degranulation assay.
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Methodology:
e Cell Seeding: Plate mast cells (e.g., LAD2) in a 96-well plate.

o Stimulation: Treat the cells with various concentrations of (R)-ZINC-3573 for 30 minutes at
37°C. Include a positive control for maximal degranulation (e.g., Triton X-100) and a negative
control (buffer alone).

o Sample Collection: Centrifuge the plate to pellet the cells. Carefully collect the supernatant,
which contains the released [3-hexosaminidase. Lyse the remaining cells in the pellet with a
lysis buffer to measure the total cellular 3-hexosaminidase content.

» Enzymatic Reaction: In a separate plate, incubate the supernatant and cell lysate samples
with a chromogenic substrate for 3-hexosaminidase, such as p-nitrophenyl-N-acetyl-3-D-
glucosaminide (pNAG).

o Measurement: After incubation, stop the reaction with a stop solution and measure the
absorbance at 405 nm.

o Data Analysis: The percentage of degranulation is calculated as the amount of 3-
hexosaminidase in the supernatant divided by the total amount (supernatant + cell lysate),
multiplied by 100.

Conclusion

(R)-ZINC-3573 is a critical tool for studying the biology of MRGPRX2. Its high selectivity and
well-characterized activity, along with the availability of an inactive enantiomer for control
experiments, make it an invaluable probe for elucidating the role of MRGPRX2 in various
physiological and pathophysiological processes. The experimental protocols provided in this
guide offer a starting point for researchers to investigate the effects of this compound and to
screen for novel modulators of MRGPRX2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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